Cas no 1561043-24-0 (2-(2-methylcyclopentyl)aminopropan-1-ol, Mixture of diastereomers)

• Product Name: 2-(2-methylcyclopentyl)aminopropan-1-ol, Mixture of diastereomers
• CAS No: 1561043-24-0
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5161379
• PubChem ID: 65043962
• Update Time: 2025-05-22

2-(2-methylcyclopentyl)aminopropan-1-ol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methylcyclopentyl)amino]propan-1-ol
• 2-[(2-methylcyclopentyl)amino]propan-1-ol, mixture of diastereomers
• 2-(2-methylcyclopentyl)aminopropan-1-ol, Mixture of diastereomers

• Inchi： 1S/C9H19NO/c1-7-4-3-5-9(7)10-8(2)6-11/h7-11H,3-6H2,1-2H3
• InChI Key： WJBWJFQYURMFSU-UHFFFAOYSA-N
• SMILES： C(O)C(NC1CCCC1C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(2-methylcyclopentyl)aminopropan-1-ol, Mixture of diastereomers

Compound CAS No. 1561043-24-0: 2-(2-Methylcyclopentyl)Aminopropan-1-ol, Mixture of Diastereomers

The compound with CAS No. 1561043-24-0, known as 2-(2-methylcyclopentyl)aminopropan-1-ol, Mixture of diastereomers, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of secondary alcohols and features a cyclopentane ring substituted with a methyl group and an amino alcohol functional group. The presence of diastereomers indicates that the molecule exists in multiple stereoisomeric forms, which can influence its physical properties, reactivity, and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of catalytic asymmetric reactions and stereo-selective methodologies. Researchers have employed enantioselective catalysis to control the stereochemistry of the product, ensuring high purity and specific configurations for downstream applications. The synthesis involves multi-step processes, including alkylation, reduction, and purification steps, which are optimized to minimize environmental impact and maximize yield.

The mixture of diastereomers is particularly interesting due to its potential in chiral resolution techniques. Chiral chromatography and enzymatic methods have been explored to separate these diastereomers, enabling their individual characterization and use in enantioselective reactions. This capability is crucial in the pharmaceutical industry, where specific enantiomers often exhibit superior pharmacokinetic profiles compared to their counterparts.

Recent studies have highlighted the role of this compound as a building block in drug discovery programs targeting central nervous system disorders. Its unique structure allows for the formation of hydrogen bonds and π-interactions, making it a valuable component in designing bioactive molecules with improved solubility and permeability. For instance, derivatives of this compound have been tested as potential inhibitors of GABA receptor subtypes, showing promising results in preclinical models.

In addition to its pharmacological applications, this compound has found utility in materials science as a precursor for advanced polymers and surfactants. Its amphiphilic nature makes it suitable for forming self-assembled monolayers and nanoparticles, which are essential in drug delivery systems and nanotechnology applications.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound under aerobic and anaerobic conditions. Results indicate that it undergoes rapid microbial degradation under controlled conditions, reducing its environmental footprint compared to traditional organic solvents.

Looking ahead, ongoing research focuses on optimizing the synthesis of 2-(2-methylcyclopentyl)aminopropan-1-ol using sustainable practices such as green chemistry principles. The development of catalysts derived from renewable resources is expected to further enhance the eco-friendliness of its production process.

In conclusion, CAS No. 1561043-24-0 represents a versatile compound with diverse applications across multiple disciplines. Its stereochemical complexity offers unique opportunities for innovation while its compatibility with modern synthetic methods ensures scalability for industrial use.